N-Desmethyl Enzalutamide

• CAS No.: 1242137-16-1
• Product Name: N-Desmethyl Enzalutamide
• Molecular Formula: C20H14F4N4O2S
• Molecular Weight: 450.412
• IUPAC Name: 4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]-2-fluorobenzamide
• Standard InChI: InChI=1S/C20H14F4N4O2S/c1-19(2)17(30)27(11-4-3-10(9-25)14(7-11)20(22,23)24)18(31)28(19)12-5-6-13(16(26)29)15(21)8-12/h3-8H,1-2H3,(H2,26,29)
• Standard InChIKey: JSFOGZGIBIQRPU-UHFFFAOYSA-N
• SMILES: CC1(C(=O)N(C(=S)N1C2=CC(=C(C=C2)C(=O)N)F)C3=CC(=C(C=C3)C#N)C(F)(F)F)C
• Appearance: Off-white to white powder
• Application: the treatment of disorders involving androgen, estrogen and progesterone receptors
• Brife Desc: metabolite of Enzalutamide, Androgen Receptor
• Density: ≥97.0% (LC-MS)
• Melting Point: >230ºC (dec.)
• Description: N-desmethyl Enzalutamide is a major metabolite of Enzalutamide. Enzalutamide is an androgen-receptor (AR) antagonist (IC50 = 36 nM) in LNCaP cells that inhibits the transcriptional activity of a mutant AR protein. Enzalutamide resists against induction of prostate-specific antigen (PSA) and transmembrane serine protease 2 (TMPRSS2). N-desmethyl Enzalutamide can be used for the treatment of disorders involving androgen, estrogen and progesterone receptors.
• Quantity: Milligrams-Grams
• Shelf Life: As supplied, 2 years from the QC date provided on the Certificate of Analysis, when stored properly
• Solubility: 10 mM in DMSO
• Storage: -20ºC Freeze
• Synonyms: N-desmethylenzalutamide; 1242137-16-1; 4-{3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl}-2-fluorobenzamide; 4-(3-(4-cyano-3-(trifluoromethyl)phenyl)-5,5-dimethyl-4-oxo-2-thioxoimidazolidin-1-yl)-2-fluorobenzamide; Enzalutamide metabolite
• PubChem Compound: 70678916
• Last Modified: Nov 11 2021